Cas no 648-13-5 (N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine)

• Product Name: N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine
• CAS No: 648-13-5
• MF: C₈H₃F₁₄N₃
• MW: 407.107170343399
• CID: 500720
• PubChem ID: 415574
• Update Time: 2025-10-24

N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine Chemical and Physical Properties

Names and Identifiers

• Butanimidamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-iminobutyl)-
• 2,2,3,3,4,4,4-heptafluoro-N'-(2,2,3,3,4,4,4-heptafluorobutanimidoyl)butanimidamide
• N'-(HEPTAFLUOROBUTYRYLIMIDOYL)-HEPTAFLUOROBUTYLAMIDINE
• N'-<Heptafluor-butyrimidoyl>-heptafluor-butyramidin
• N'-Perfluorbutyrimidoyl-perfluorbutyramidin
• PC7738
• Bis[perfluoro(butanimidoyl)]amine
• 648-13-5
• DTXSID90328947
• AKOS025310435
• NS00111898
• (1Z)-2,2,3,3,4,4,4-Heptafluoro-N'-(2,2,3,3,4,4,4-heptafluorobutanimidoyl)butanimidamide
• N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine

• Inchi： 1S/C8H3F14N3/c9-3(10,5(13,14)7(17,18)19)1(23)25-2(24)4(11,12)6(15,16)8(20,21)22/h(H3,23,24,25)
• InChI Key： BDVIKRZPWOTDRP-UHFFFAOYSA-N
• SMILES： FC(/C(/N)=N/C(C(C(C(F)(F)F)(F)F)(F)F)=N)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 407.01000
• Monoisotopic Mass: 407.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 154.1°C at 760 mmHg
• Flash Point: 47°C
• Refractive Index: 1.331
• PSA: 59.73000
• LogP: 4.78670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine

Comprehensive Guide to N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine (CAS No. 648-13-5): Properties, Applications, and Market Insights

N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine (CAS No. 648-13-5) is a highly specialized fluorinated organic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, often referred to by its abbreviated name HFBI-HFBA, belongs to the class of perfluorinated amidines, which are known for their unique chemical stability and reactivity. The molecular structure of N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine features a heptafluorobutyryl group attached to an imidoyl moiety, followed by a heptafluorobutylamidine group, making it a versatile building block in synthetic chemistry.

The physical and chemical properties of N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine make it particularly valuable in high-performance applications. It exhibits exceptional thermal stability, resistance to oxidation, and low surface energy, which are critical attributes for materials used in extreme environments. Researchers have explored its potential in fluoropolymer synthesis, where its ability to introduce perfluorinated segments into polymers enhances their durability and chemical resistance. Additionally, its electron-deficient nature makes it a candidate for catalysis and as a ligand in coordination chemistry.

One of the most compelling applications of N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine is in the development of advanced coatings. With the growing demand for materials that can withstand harsh conditions—such as those in aerospace, automotive, and electronics industries—this compound has emerged as a key ingredient in formulating high-performance protective layers. Its incorporation into coatings improves their resistance to UV radiation, chemical corrosion, and abrasion, addressing some of the most pressing challenges in material science today.

In the realm of pharmaceutical research, N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine has shown promise as a precursor for the synthesis of fluorinated bioactive molecules. Fluorination is a common strategy to enhance the metabolic stability and bioavailability of drug candidates, and this compound’s unique structure allows for precise modifications in drug design. Recent studies have highlighted its role in creating fluorinated analogs of existing therapeutics, potentially leading to more effective treatments with fewer side effects.

The market dynamics surrounding N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine reflect its niche but growing importance. As industries increasingly prioritize sustainability and performance, the demand for fluorinated compounds like this one is expected to rise. Key players in the chemical sector are investing in scalable synthesis methods to meet this demand, while also exploring greener alternatives to traditional fluorination processes. This aligns with the broader trend of sustainable chemistry, where reducing environmental impact without compromising performance is a top priority.

From an SEO and user engagement perspective, topics such as "fluorinated amidines in material science," "applications of CAS 648-13-5," and "sustainable fluoropolymer synthesis" are frequently searched by professionals and researchers. By addressing these queries, this article aims to provide valuable insights while optimizing for search engines. The compound’s role in cutting-edge technologies like flexible electronics and renewable energy systems further enhances its relevance, making it a subject of ongoing interest in both academic and industrial circles.

In summary, N'-(Heptafluorobutyrylimidoyl)heptafluorobutylamidine (CAS No. 648-13-5) is a multifaceted compound with significant potential across diverse fields. Its unique properties and applications underscore its importance in modern chemistry, while the evolving market landscape presents opportunities for innovation and growth. Whether you are a researcher, industry professional, or simply curious about advanced chemical compounds, understanding the capabilities of HFBI-HFBA can provide valuable insights into the future of fluorinated materials and their impact on technology and society.